Cas no 1220029-09-3 (4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone)

• Product Name: 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone
• CAS No: 1220029-09-3
• MF: C₁₂H₁₇N₃O₃S
• MW: 283.34668135643
• CID: 4688035
• Update Time: 2025-05-19

4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone Chemical and Physical Properties

Names and Identifiers

• 4-[3-AMINO-4-(ETHYLSULFONYL)PHENYL]-2-PIPERAZINONE
• 4-(3-Amino-4-(ethylsulfonyl)phenyl)piperazin-2-one
• 4-[3-amino-4-(ethanesulfonyl)phenyl]piperazin-2-one
• 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone

• Inchi： 1S/C12H17N3O3S/c1-2-19(17,18)11-4-3-9(7-10(11)13)15-6-5-14-12(16)8-15/h3-4,7H,2,5-6,8,13H2,1H3,(H,14,16)
• InChI Key： YNEXBTOSLXAFBE-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1N)N1CC(NCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 432
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone

Introduction to 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone (CAS No: 1220029-09-3)

4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone, identified by the Chemical Abstracts Service Number (CAS No) 1220029-09-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural motif that has garnered attention for its potential applications in drug discovery and development. The presence of both an amino group and an ethylsulfonyl substituent on a phenyl ring, coupled with a piperazineone core, imparts distinct chemical and pharmacological properties that make it a subject of considerable interest among researchers.

The structural composition of 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone encompasses several key functional groups that contribute to its reactivity and biological activity. The amino group (-NH₂) is a well-known pharmacophore, often involved in hydrogen bonding interactions with biological targets, while the ethylsulfonyl group (-SO₂CH₂CH₃) introduces both electronic and steric effects that can modulate the compound's binding affinity and selectivity. The piperazineone ring, a derivative of piperazine, is frequently encountered in medicinal chemistry due to its ability to enhance solubility and bioavailability in drug molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring piperazine derivatives. Piperazine-based scaffolds have been widely utilized in the development of drugs targeting various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The specific configuration of 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone makes it a promising candidate for further investigation in these fields.

One of the most compelling aspects of 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone is its potential as a lead compound for the development of novel therapeutic agents. The combination of its structural features suggests that it may exhibit multiple modes of action, which could be particularly advantageous in treating complex diseases that require multifaceted approaches. For instance, studies have indicated that similar compounds may interfere with enzyme inhibition or receptor binding, mechanisms that are critical in many disease pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological activity. These tools allow researchers to predict how 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone might interact with target proteins or enzymes, providing insights into its potential therapeutic effects. Such simulations have been instrumental in identifying promising candidates for further experimental validation.

The synthesis of 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone represents another area of active research. The development of efficient synthetic routes not only ensures a reliable supply of the compound for laboratory studies but also allows for modifications that could enhance its pharmacological properties. Researchers have been exploring various synthetic strategies, including multi-step organic transformations and catalytic processes, to optimize the production of this compound.

In addition to its synthetic significance, 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone has been studied for its potential role in addressing emerging challenges in drug development. For example, the rise of drug-resistant pathogens necessitates the discovery of new antibiotics or antiviral agents. The unique structure of this compound may offer novel mechanisms of action against such resistant strains, making it a valuable asset in the fight against infectious diseases.

The chemical properties of 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone also make it an interesting subject for material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules could be exploited in the development of new materials or catalysts. Such interdisciplinary approaches highlight the versatility of this compound and underscore its importance in modern science.

As research continues to evolve, the applications of 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone are expected to expand. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic benefits. The compound's unique characteristics position it as a key player in the ongoing quest to develop safer and more effective treatments for human diseases.

In conclusion, 4-3-Amino-4-(ethylsulfonyl)phenyl-2-piperazinone (CAS No: 1220029-09-3) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features, coupled with recent advancements in synthetic and computational methods, make it a compelling subject for further exploration. As scientists continue to uncover its capabilities, this compound is poised to contribute substantially to advancements in medicine and material science.